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Compound of Interest

2,5-Diaminopyridine
dihydrochloride

cat. No.: B1582690

Compound Name:

This guide provides a comprehensive technical overview of 2,5-Diaminopyridine
Dihydrochloride, a versatile heterocyclic compound. It is intended for researchers, scientists,
and professionals in the field of drug development and organic synthesis. This document
delves into the molecule's core properties, synthesis, applications, and safety considerations,
underpinned by field-proven insights and authoritative references.

Core Molecular and Physical Properties

2,5-Diaminopyridine dihydrochloride is a salt form of 2,5-diaminopyridine, a pyridine
derivative with two amino functional groups. The dihydrochloride form enhances its stability and
solubility in aqueous solutions, which is often advantageous for experimental applications.

Molecular Structure and Identifiers

The fundamental characteristics of 2,5-Diaminopyridine dihydrochloride are summarized in
the table below. These identifiers are crucial for accurate substance identification and cross-
referencing in scientific literature and chemical databases.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1582690?utm_src=pdf-interest
https://www.benchchem.com/product/b1582690?utm_src=pdf-body
https://www.benchchem.com/product/b1582690?utm_src=pdf-body
https://www.benchchem.com/product/b1582690?utm_src=pdf-body
https://www.benchchem.com/product/b1582690?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582690?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
Molecular Formula CsH7Ns-2HCI [1112][3]
Molecular Weight 182.05 g/mol [L112][31[41[5]
CAS Number 26878-35-3 [1][2][6]

EC Number 248-083-4 [6]
PubChem CID 117889 [1]

MDL Number MFCD00040818 [1][2]

Physicochemical Data

The physical properties of a compound are critical for determining its handling, storage, and
application in experimental setups.

Property Value Source(s)
Appearance Purple solid [1]

Melting Point 269 - 271 °C (decomposes) [1]

Purity >97% [1112]
Storage Conditions Store at 0-8°C [1]

Synthesis and Chemical Profile

The synthesis of diaminopyridine derivatives is a cornerstone of medicinal chemistry. The
dihydrochloride salt is typically prepared from its free base, 2,5-diaminopyridine.

Synthesis of the Free Base (2,5-Diaminopyridine)

The synthesis of the parent compound, 2,5-diaminopyridine, can be achieved through various
organic reactions. A common laboratory-scale synthesis is outlined below.

Conceptual Workflow for 2,5-Diaminopyridine Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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